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Abstract

Celangulin compounds, a class of biologically active sesquiterpene polyol esters, have
garnered significant interest in the scientific community, particularly for their potent insecticidal
properties. This technical guide provides an in-depth overview of the origin, natural sources,
and extraction methodologies for these complex molecules. It is intended for researchers,
scientists, and professionals in the fields of natural product chemistry, pharmacology, and drug
development. The guide details the primary plant sources, summarizes key quantitative data,
and provides comprehensive experimental protocols for isolation and purification.

Introduction to Celangulin Compounds

Celangulin and its analogues are a series of complex sesquiterpene polyol esters
characterized by a 3-dihydroagarofuran skeleton.[1][2] These natural products are primarily
recognized for their significant insecticidal and antifeedant activities.[3][4] The discovery of
Celangulin represented a milestone in the study of insecticidal compounds from plants of the
Euonymus genus, as it was the first non-alkaloid active compound identified from these
sources.[3] Subsequent research has confirmed that the primary insecticidal components from
these plants are polyol ester compounds based on the dihydroagarofuran framework.[3]
Beyond their well-documented insecticidal effects, related compounds from the Celastraceae
family have also been investigated for a range of other bioactivities, including antitumor, anti-
HIV, and immunosuppressive effects.[1]
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Natural Source and Distribution

The principal natural source of Celangulin compounds is Celastrus angulatus, a perennial vine
belonging to the Celastraceae family.[1][3] This plant is widely distributed across the hilly and
mountainous regions of the Yellow River and Yangtze River valleys in China.[3] Various parts of
the plant have been found to contain these bioactive compounds.

o Root Bark: The root bark of C. angulatus is the most frequently cited and richest source of
Celangulin compounds.[1][5][6]

e Stems and Stem Bark: The stems and stem bark also serve as a viable source for the

isolation of these molecules.[3][5]

e Seeds: Dozens of new compounds have been isolated from the seeds and seed oil of the
plant.[3]

While C. angulatus is the primary source, related (3-dihydroagarofuranoid sesquiterpenes have
also been isolated from other plants in the same family, such as Celastrus paniculatus.[7][8]

Key Celangulin Compounds and Their Bioactivity

Numerous Celangulin analogues and related sesquiterpenes have been isolated from
Celastrus angulatus. These compounds often exhibit potent biological activities, particularly
against various insect larvae. The following table summarizes some of the key compounds and

their reported insecticidal activities.
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Compound Natural Target Bioactivity Lo
. . Value Citation
Name Source Organism Metric
) Celastrus General
Celangulin o - - [3][6]
angulatus Insecticide
] Celastrus Mythimna Stomach
Celangulin V o - 9]
angulatus separata Toxicity
Celangulin Celastrus Mythimna
EDso 73.3 po/g [6]
XIX angulatus separata
Celastrus ]
_ Mythimna
Angulatin G angulatus LDso 1656.4 ug/mL  [6]
separata
Root Bark
Celastrus Mythimna
NwW37 angulatus separata (4th  KDso 252.3 pg/g [1]
Root Bark instar larvae)
) Celastrus
Celangulatin General
angulatus Armyworms o - [6]
D Insecticidal
Root Bark

Experimental Protocols: Extraction, Isolation, and
Purification

The isolation of pure Celangulin compounds from their natural source is a multi-step process
involving extraction, fractionation, and chromatographic purification. The following protocols are
synthesized from methodologies reported in the literature.[1][2][5][10][11]

General Extraction Workflow

The overall process begins with the collection and preparation of plant material, followed by
solvent extraction and a series of purification steps to isolate the target compounds.
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Plant Material (e.g., C. angulatus Root Bark)

i

Drying and Grinding

;

Solvent Extraction (e.g., Hot Reflux with Ethanol)

i

Concentration under Reduced Pressure

i

Crude Extract

;

Solvent Partitioning / Fractionation

i

Column Chromatography (Silica Gel / Macroporous Resin)

i

Preparative RP-HPLC

l

Pure Celangulin Compounds

@al Elucidation (NMR, MS)

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12372197?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Cancer Cell

B-dihydroagarofuran

sesquiterpene

Increased ROS
Production

MAP Kinases
(Proliferation)

| p53 (Tumor Suppressor) Autophagy (LC3B-Il Accumulation)

Akt (Survival Pathway) | | NF-kB (Inflammation)
~_ -

~ |

i

Apoptosis (Cell Death)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://academicstrive.com/PSARJ/PSARJ180097.pdf
https://pubmed.ncbi.nlm.nih.gov/38926152/
https://pubmed.ncbi.nlm.nih.gov/38926152/
https://www.mdpi.com/1420-3049/27/11/3621
https://pmc.ncbi.nlm.nih.gov/articles/PMC92262/
https://pmc.ncbi.nlm.nih.gov/articles/PMC92262/
https://www.benchchem.com/product/b12372197#origin-and-natural-source-of-celangulin-compounds
https://www.benchchem.com/product/b12372197#origin-and-natural-source-of-celangulin-compounds
https://www.benchchem.com/product/b12372197#origin-and-natural-source-of-celangulin-compounds
https://www.benchchem.com/product/b12372197#origin-and-natural-source-of-celangulin-compounds
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12372197?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12372197?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

